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  4. N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 380647-13-2
VCID: VC0376610
InChI: InChI=1S/C28H29N3O3S/c1-28(2)13-22-26(23(32)14-28)25(19-9-11-20(34-3)12-10-19)21(15-29)27(31-22)35-17-24(33)30-16-18-7-5-4-6-8-18/h4-12,25,31H,13-14,16-17H2,1-3H3,(H,30,33)
SMILES: CC1(CC2=C(C(C(=C(N2)SCC(=O)NCC3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C(=O)C1)C
Molecular Formula: C28H29N3O3S
Molecular Weight: 487.6g/mol

N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide

CAS No.: 380647-13-2

Main Products

VCID: VC0376610

Molecular Formula: C28H29N3O3S

Molecular Weight: 487.6g/mol

N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide - 380647-13-2

CAS No. 380647-13-2
Product Name N-Benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
Molecular Formula C28H29N3O3S
Molecular Weight 487.6g/mol
IUPAC Name N-benzyl-2-[[3-cyano-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1,4,6,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C28H29N3O3S/c1-28(2)13-22-26(23(32)14-28)25(19-9-11-20(34-3)12-10-19)21(15-29)27(31-22)35-17-24(33)30-16-18-7-5-4-6-8-18/h4-12,25,31H,13-14,16-17H2,1-3H3,(H,30,33)
Standard InChIKey FEHUJYHTITZTGF-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(C(=C(N2)SCC(=O)NCC3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(C(=C(N2)SCC(=O)NCC3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C(=O)C1)C
PubChem Compound 2909863
Last Modified Nov 11 2021
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